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10-MDP Bond Strength Data

The following table summarizes key quantitative findings on 10-MDP bond strength from recent research:

Application
Context

Key Finding on Bond Strength
Experimental
Measure

Citation

Dental Fluorosis
(Enamel)

10-MDP adhesive performed significantly
better than non-10-MDP adhesive on fluorotic

enamel (TF1-TF3 grades).

Shear Bond Strength
(p=0.011) [1]

Self-adhesive
Resin Cement

Cement with 6.6 wt% 10-MDP showed

significantly higher bond strength than 3.3 wt%
version. No significant difference vs. 9.9 wt%.

Micro-tensile Bond

Strength (µTBS) to
dentin [2]

Zirconia
Primers

10 wt% 10-MDP concentration was found to be
optimal for bonding to zirconia. Higher

concentrations (up to 30 wt%) did not further
improve strength.

Shear Bond Strength
(SBS) [3]

Low-viscosity
Bulk-fill
Composite

10-MDP-containing adhesives showed
significantly higher bond strength to composite

surfaces than 10-MDP-free adhesive, both
immediately and after aging.

Micro-tensile Bond
Strength (µTBS) [4]

[5]
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Detailed Experimental Protocols

To ensure your guide is reproducible and credible, here are the detailed methodologies from the key studies

cited above.

1. Bonding to Fluorotic Enamel [1]

Sample Preparation: 180 human enamel samples with varying degrees of fluorosis (classified

by Thylstrup-Fejerskov index: TF1-TF4) were used.
Adhesive Application: Samples were divided into two groups, applying either a 10-MDP-

containing adhesive or a non-10-MDP adhesive according to manufacturers' instructions.
Testing: Shear bond strength (SBS) was measured using a universal testing machine. Data

were analyzed with two-factor ANOVA and post-hoc tests (p < 0.05 for significance).

2. Optimizing Concentration in Resin Cements [2]

Materials: Experimental dual-cure resin cements with three 10-MDP concentrations (3.3 wt%

"RC1", 6.6 wt% "RC2", 9.9 wt% "RC3") were formulated.
Bonding Procedure: Cement was applied to prepared, flat human dentin surfaces and light-

cured.
Aging and Testing: After 24 hours in water, bonded specimens were sectioned into 1.0 mm²

sticks for micro-tensile bond strength (µTBS) testing. Failure modes were analyzed using
Scanning Electron Microscopy (SEM).

3. Bonding to Zirconia Ceramics [3]

Surface Treatment: Zirconia primers with 10-MDP concentrations from 5 wt% to 30 wt% were
applied to air-abraded yttria-stabilized tetragonal zirconia (Y-TZP) surfaces.

Chemical Analysis: The formation of chemical bonds (Zr-O-P) was confirmed using
Thermogravimetric Analysis (TGA), X-ray Photoelectron Spectroscopy (XPS), and Fourier

Transform-Infrared Spectroscopy (FT-IR).
Shear Test: Composite cement was bonded to the treated zirconia, and shear bond strength

was measured after water storage.

10-MDP Bonding Mechanism

The superior and durable bond strength of 10-MDP is attributed to its unique capacity for chemical

interaction with various substrates. The diagram below illustrates this multi-mode bonding mechanism.
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This dual chemical interaction, forming stable and insoluble salts with calcium and strong bonds with

zirconia, is the fundamental reason for 10-MDP's effectiveness and durability across different dental

applications [6] [7] [8].

Guidance for Further Research

Since information on "VBATDT" was not available in the search, here are suggestions to find the data you

need:

Verify the Terminology: Double-check the spelling of "VBATDT". It might be a code for a specific
commercial product, a laboratory code for a new monomer, or an acronym.

Consult Specialized Databases: Search patent databases (like USPTO or Espacenet) and chemical
supplier websites using the term.

Direct Comparative Studies: Once the correct term is identified, you can search for direct head-to-
head studies against 10-MDP. The performance benchmarks for 10-MDP provided here will serve as
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a strong reference point for any future comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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